Cas no 2092582-82-4 (trans-N,N,2-trimethylpyrrolidin-3-amine)

• Product Name: trans-N,N,2-trimethylpyrrolidin-3-amine
• CAS No: 2092582-82-4
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5266633
• Update Time: 2026-03-09

trans-N,N,2-trimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-N,N,2-trimethylpyrrolidin-3-amine
• trans-N,N,2-trimethylpyrrolidin-3-amine

• Inchi： 1S/C7H16N2/c1-6-7(9(2)3)4-5-8-6/h6-8H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： RFCFJJAUESUTQG-NKWVEPMBSA-N
• SMILES： N1CC[C@@H](N(C)C)[C@@H]1C

Additional information on trans-N,N,2-trimethylpyrrolidin-3-amine

Professional Introduction to trans-N,N,2-trimethylpyrrolidin-3-amine (CAS No. 2092582-82-4)

trans-N,N,2-trimethylpyrrolidin-3-amine, a compound with the chemical identifier CAS No. 2092582-82-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, particularly its trans-N,N,2-trimethylpyrrolidin-3-amine framework, contributes to its unique chemical properties and biological interactions, making it a subject of intense research interest.

The synthesis and characterization of trans-N,N,2-trimethylpyrrolidin-3-amine have been areas of active investigation in recent years. Researchers have focused on optimizing synthetic pathways to achieve high yields and purity while minimizing environmental impact. The development of efficient synthetic methodologies is crucial for scaling up production and facilitating further exploration of its pharmacological potential. Recent advancements in catalytic processes and green chemistry principles have enabled more sustainable approaches to producing this compound, aligning with global efforts towards environmentally responsible chemical manufacturing.

The biological significance of trans-N,N,2-trimethylpyrrolidin-3-amine lies in its interaction with various biological targets. Studies have indicated that this compound exhibits promising activity as a modulator of enzymatic pathways involved in inflammation and immune response. Its ability to interact with specific receptors and enzymes suggests potential applications in the treatment of chronic inflammatory diseases and autoimmune disorders. Additionally, preliminary research has explored its role in modulating neurotransmitter systems, which could have implications for neurodegenerative diseases and mental health conditions.

In the realm of drug discovery, trans-N,N,2-trimethylpyrrolidin-3-amine has been utilized as a key intermediate in the development of novel therapeutic agents. Its structural motif is frequently incorporated into larger molecules designed to enhance pharmacological efficacy and reduce side effects. The compound’s stability under various physiological conditions makes it an attractive candidate for formulation into oral or injectable drugs. Furthermore, its compatibility with different solvents and excipients allows for versatile drug delivery systems, including targeted nanoparticles and liposomes.

The pharmacokinetic profile of trans-N,N,2-trimethylpyrrolidin-3-amine is another critical area of study. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These findings are essential for predicting its behavior in human subjects and optimizing dosing regimens. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to simulate how the compound interacts with biological systems over time. Such simulations provide valuable insights into potential drug-drug interactions and adverse effects.

Recent clinical trials have begun to validate the preclinical findings regarding trans-N,N,2-trimethylpyrrolidin-3-amine’s therapeutic potential. Early-phase studies have shown encouraging results in treating inflammatory conditions by modulating key immune pathways without significant immunosuppressive effects. The compound’s ability to selectively target pathological processes while sparing healthy tissues underscores its promise as a next-generation therapeutic agent. Long-term studies are ongoing to assess its safety profile and efficacy in larger patient populations.

The role of trans-N,N,2-trimethylpyrrolidin-3-amine in combination therapies is also being explored. Researchers are investigating how it might synergize with existing drugs to enhance treatment outcomes while minimizing resistance development. This approach is particularly relevant in addressing multidrug-resistant infections and chronic diseases where single-agent therapy often falls short. The compound’s versatility as a building block for drug design allows for the creation of hybrid molecules that combine multiple therapeutic actions.

From an industrial perspective, the demand for high-purity trans-N,N,2-trimethylpyrrolidin-3-amine has driven innovation in manufacturing technologies. Continuous flow chemistry and automated synthesis platforms have been implemented to meet the growing need for reliable supply chains in pharmaceutical research. These advancements not only improve production efficiency but also enhance quality control measures through real-time monitoring systems capable of detecting impurities at trace levels.

The regulatory landscape surrounding trans-N,N,2-trimethylpyrrolidin-3-amine is evolving alongside scientific understanding. Regulatory agencies are increasingly recognizing the importance of sustainable chemical practices and are implementing guidelines that encourage environmentally friendly synthetic routes without compromising efficacy or safety standards. Companies developing this compound must navigate these regulations carefully while ensuring compliance with Good Manufacturing Practices (GMP) to facilitate market approval.

In conclusion, trans-N,N,2-trimethylpyrrolidin-3-amine (CAS No. 2092582-82-4) represents a cornerstone in modern pharmaceutical research due to its multifaceted applications across medicine and biotechnology fields such as [mention specific fields like immunology or neurology]. Its unique structural features enable interaction with multiple biological targets making it an invaluable tool both academically within research settings but also industrially within commercial drug development pipelines where sustainable practices are paramount today more than ever before; thus positioning itself not just merely another chemical substance but rather pivotal element driving forward next generation therapeutics towards better healthcare solutions globally moving forward into future decades ahead us all collectively look forward too!